Cas no 63935-97-7 (1H-Pyrazole, 1-(1-methylpropyl)-)

• Product Name: 1H-Pyrazole, 1-(1-methylpropyl)-
• CAS No: 63935-97-7
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 1662786
• PubChem ID: 12591943
• Update Time: 2025-04-21

1H-Pyrazole, 1-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(1-methylpropyl)-
• 2-butyl-1 pyrazole
• SCHEMBL3347850
• EN300-231543
• 1-butan-2-ylpyrazole
• STK352073
• 1-(SEC-BUTYL)PYRAZOLE
• 63935-97-7
• 1-sec-butyl-1H-pyrazole
• 1-(butan-2-yl)-1H-pyrazole
• AKOS005167911

• MDL： MFCD09701710
• Inchi： 1S/C7H12N2/c1-3-7(2)9-6-4-5-8-9/h4-7H,3H2,1-2H3
• InChI Key： ZZPDXZNODFUVGZ-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C(C)CC

Computed Properties

• Exact Mass: 124.10016
• Monoisotopic Mass: 124.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82